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Compound of Interest

Compound Name: PF-4136309

Cat. No.: B610031 Get Quote

PF-4136309 Technical Support Center
This technical support guide provides detailed information on the solubility and stability of PF-
4136309 in Dimethyl Sulfoxide (DMSO), along with troubleshooting advice and frequently

asked questions to assist researchers in their experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of PF-4136309 in DMSO?

A1: The reported solubility of PF-4136309 in DMSO varies across suppliers, with

concentrations ranging from ≥ 34 mg/mL (59.80 mM) to as high as 100 mg/mL (175.87 mM).[1]

[2] It is crucial to note that the use of fresh, anhydrous DMSO is recommended, as hygroscopic

(moisture-absorbing) DMSO can significantly decrease the solubility of the compound.[1][2][3]

[4]

Q2: How should I prepare a stock solution of PF-4136309 in DMSO?

A2: To prepare a stock solution, it is recommended to use newly opened, anhydrous DMSO.[2]

[3][4] Add the appropriate volume of DMSO to your vial of PF-4136309 to achieve the desired

concentration. If the compound does not dissolve immediately, gentle warming and/or

sonication can be used to aid dissolution. For detailed steps, please refer to the Experimental

Protocols section.

Q3: What are the recommended storage conditions for a PF-4136309 DMSO stock solution?
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A3: For optimal stability, stock solutions of PF-4136309 in DMSO should be aliquoted and

stored at low temperatures to prevent degradation from repeated freeze-thaw cycles.[3]

Recommended long-term storage is at -80°C (for 6 months to 2 years), while short-term

storage can be at -20°C (for up to 1 month).[1][2][3][5]

Q4: How stable is PF-4136309 in DMSO at different temperatures?

A4: PF-4136309 is stable for months to years when stored as a stock solution in DMSO at

-20°C or -80°C.[2][6] The compound is stable enough to be shipped at ambient temperatures

for several weeks.[6] However, for in vivo experiments, it is always recommended to use freshly

prepared working solutions.[2]

Q5: Are there any visible signs of degradation or instability I should watch for?

A5: Signs of degradation or instability in your DMSO stock solution may include the

appearance of precipitates that do not redissolve upon warming, or a change in the color of the

solution. If you observe these changes or experience inconsistent results, it is recommended to

prepare a fresh stock solution.

Q6: What is the mechanism of action for PF-4136309?

A6: PF-4136309 is a potent and selective antagonist of the C-C chemokine receptor 2 (CCR2).

[1][2][7] It functions by blocking the binding of the chemokine ligand CCL2 (also known as

Monocyte Chemoattractant Protein-1 or MCP-1) to CCR2.[6][7][8] This action inhibits

downstream signaling pathways, including intracellular calcium mobilization and ERK

phosphorylation, which ultimately blocks the migration of monocytes and macrophages to sites

of inflammation or tumors.[2][6][7][8]
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Reference

DMSO 100 175.87 [1]

DMSO ≥ 50 87.94 [3][4][5]

DMSO ≥ 34 59.80 [2]

DMSO 5 - [9]

Ethanol 133.33 234.49 [2]

Ethanol 100 - [1]

Water Insoluble < 0.1 mg/mL [1][2][6]

Note: The molecular weight of PF-4136309 is 568.59 g/mol .[1][5]

Stability and Storage Recommendations
Form

Storage
Temperature

Duration Reference

In Solvent (DMSO) -80°C 6 months - 2 years [1][2][3][5]

In Solvent (DMSO) -20°C 1 month - 1 year [1][2][3][5][6]

Powder -20°C 3 years [2][5]

Powder 4°C 2 years [2][5]
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Problem Potential Cause Recommended Solution

Difficulty Dissolving PF-

4136309

1. Use of old or hydrated

DMSO.2. Insufficient solvent

volume.3. Compound has

precipitated out of solution.

1. Use a fresh, unopened vial

of anhydrous DMSO.[1][2][3]2.

Ensure you are using the

correct volume of solvent for

your desired concentration

based on solubility data.3.

Gently warm the solution (e.g.,

in a 37°C water bath) and/or

use sonication to aid

dissolution.

Precipitate Forms in Stock

Solution

1. Solution stored at an

inappropriate temperature

(e.g., 4°C).2. Repeated freeze-

thaw cycles.3. Solvent

evaporation leading to

supersaturation.

1. Store stock solutions at

-20°C or -80°C.[2][6]2. Aliquot

the stock solution into smaller,

single-use volumes to avoid

multiple freeze-thaw cycles.

[3]3. Ensure vials are sealed

tightly to prevent solvent

evaporation.

Inconsistent Experimental

Results

1. Compound degradation due

to improper storage.2.

Inaccurate concentration of the

stock solution.3. Use of a

degraded working solution.

1. Prepare a fresh stock

solution from powder and store

it properly in aliquots at

-80°C.2. Re-verify calculations

and ensure complete

dissolution when preparing the

stock solution.3. For in vivo

and other sensitive

experiments, always prepare

working solutions fresh on the

day of use.[2]

Experimental Protocols
Protocol for Preparing a PF-4136309 Stock Solution in
DMSO
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Materials:

PF-4136309 powder

Anhydrous Dimethyl Sulfoxide (DMSO), unopened vial recommended

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Water bath (optional)

Procedure:

Equilibrate the PF-4136309 powder vial to room temperature before opening to prevent

moisture condensation.

Calculate the required volume of DMSO to add to the powder to achieve the desired stock

concentration (e.g., for a 10 mM stock solution, add 1.7587 mL of DMSO to 10 mg of PF-
4136309).

Carefully add the calculated volume of fresh, anhydrous DMSO to the vial containing the PF-
4136309 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is fully dissolved.

Visually inspect the solution to ensure there are no visible particles. If particles remain,

sonicate the vial for 5-10 minutes or warm it briefly in a 37°C water bath until the solution is

clear.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

tubes.

Label the aliquots clearly with the compound name, concentration, and date of preparation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b610031?utm_src=pdf-body
https://www.benchchem.com/product/b610031?utm_src=pdf-body
https://www.benchchem.com/product/b610031?utm_src=pdf-body
https://www.benchchem.com/product/b610031?utm_src=pdf-body
https://www.benchchem.com/product/b610031?utm_src=pdf-body
https://www.benchchem.com/product/b610031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For long-term storage, place the aliquots at -80°C. For short-term storage, -20°C is

acceptable.

Mechanism of Action Visualization
The diagram below illustrates the signaling pathway inhibited by PF-4136309.
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Click to download full resolution via product page

Caption: PF-4136309 blocks the CCL2/CCR2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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